Cas no 1698490-63-9 (ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate)

Ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate is a specialized heterocyclic compound featuring a 1,2,4-oxadiazole core functionalized with an ethyl ester group at the 3-position and a hexan-2-yl substituent at the 5-position. This structure imparts stability and reactivity, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The oxadiazole ring contributes to its metabolic stability, while the ester group enhances derivatization potential. Its balanced lipophilicity, conferred by the hexan-2-yl chain, may improve bioavailability in drug design applications. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and extreme temperatures to maintain integrity.
ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate structure
1698490-63-9 structure
Product Name:ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
CAS No:1698490-63-9
MF:C11H18N2O3
MW:226.272222995758
CID:6268432
PubChem ID:165484827
Update Time:2025-06-13

ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
    • 1698490-63-9
    • EN300-1120040
    • Inchi: 1S/C11H18N2O3/c1-4-6-7-8(3)10-12-9(13-16-10)11(14)15-5-2/h8H,4-7H2,1-3H3
    • InChI Key: LAHCHUIMSUJFFH-UHFFFAOYSA-N
    • SMILES: O1C(C(C)CCCC)=NC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 226.13174244g/mol
  • Monoisotopic Mass: 226.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 65.2Ų

ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1120040-0.05g
ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
1698490-63-9 95%
0.05g
$707.0 2023-10-27
Enamine
EN300-1120040-0.1g
ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
1698490-63-9 95%
0.1g
$741.0 2023-10-27
Enamine
EN300-1120040-0.25g
ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
1698490-63-9 95%
0.25g
$774.0 2023-10-27
Enamine
EN300-1120040-0.5g
ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
1698490-63-9 95%
0.5g
$809.0 2023-10-27
Enamine
EN300-1120040-1.0g
ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
1698490-63-9
1g
$1299.0 2023-06-09
Enamine
EN300-1120040-2.5g
ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
1698490-63-9 95%
2.5g
$1650.0 2023-10-27
Enamine
EN300-1120040-5.0g
ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
1698490-63-9
5g
$3770.0 2023-06-09
Enamine
EN300-1120040-10.0g
ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
1698490-63-9
10g
$5590.0 2023-06-09
Enamine
EN300-1120040-1g
ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
1698490-63-9 95%
1g
$842.0 2023-10-27
Enamine
EN300-1120040-5g
ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate
1698490-63-9 95%
5g
$2443.0 2023-10-27

Additional information on ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate

Research Brief on Ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 1698490-63-9): Recent Advances and Applications

Ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 1698490-63-9) is a synthetic organic compound belonging to the 1,2,4-oxadiazole class, which has garnered significant attention in chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapies. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging applications.

The compound's structural features, including the 1,2,4-oxadiazole ring and the hexan-2-yl side chain, contribute to its unique reactivity and interaction with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing nonsteroidal anti-inflammatory drugs (NSAIDs). The study employed molecular docking and in vitro assays to validate its binding affinity and selectivity.

In addition to its anti-inflammatory properties, recent research has investigated the antimicrobial efficacy of this compound. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that derivatives of ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

Another promising area of research involves the compound's role in cancer therapy. Preliminary data from a 2024 study in European Journal of Medicinal Chemistry indicated that ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate derivatives could induce apoptosis in colorectal cancer cell lines (HCT-116 and HT-29) through the activation of caspase-3 and PARP cleavage. The study also highlighted the compound's low cytotoxicity toward normal human fibroblasts, suggesting a favorable therapeutic window.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate. A 2023 paper in Tetrahedron Letters described a novel one-pot synthesis method using microwave-assisted cyclization, which reduced reaction times from 12 hours to 30 minutes while maintaining a yield of over 85%. This methodological improvement could facilitate large-scale production for further preclinical studies.

Despite these promising developments, challenges remain in translating ethyl 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylate into clinical applications. Pharmacokinetic studies are still limited, and further optimization of its bioavailability and metabolic stability is required. However, the compound's multifunctional pharmacological profile and structural modularity position it as a valuable candidate for future drug discovery efforts. Researchers are encouraged to explore its potential in combination therapies and targeted delivery systems to maximize its therapeutic efficacy.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.